Cas no 50628-34-7 (Methyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate)

• Product Name: Methyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate
• CAS No: 50628-34-7
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD11848117
• CID: 934031
• Update Time: 2025-05-20

Methyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate
• 2-Hydroxy-pyrimidine-5-carboxylic acid methyl ester
• 5-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester (9CI)
• Methyl 2-hydroxypyrimidine-5-carboxylate
• methyl 2-oxo-1H-pyrimidine-5-carboxylate
• 2-oxo-1,2-dihydro-pyrimidine-5-carboxylic acid methyl ester
• Methyl2-hydroxypyrimidine-5-carboxylate
• 6987AB
• FCH1436823
• SY041468
• AX8107357
• 2-Hydroxy-pyrimidine-5-carboxylic

• MDL： MFCD11848117
• Inchi： 1S/C6H6N2O3/c1-11-5(9)4-2-7-6(10)8-3-4/h2-3H,1H3,(H,7,8,10)
• InChI Key： QYDSKAQQVIKEOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(NC=1)=O)=O

Computed Properties

• Exact Mass: 154.03800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.6
• Topological Polar Surface Area: 67.8

Experimental Properties

• Density: 1.39
• PSA: 72.31000
• LogP: -0.03120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate

Introduction to Methyl 2-Oxo-1,2-Dihydropyrimidine-5-Carboxylate (CAS No. 50628-34-7)

Methyl 2-Oxo-1,2-Dihydropyrimidine-5-Carboxylate, also known by its CAS number 50628-34-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of this compound features a pyrimidine ring with a ketone group at position 2 and a methyl ester group at position 5, making it a unique member of the pyrimidine family.

The synthesis of Methyl 2-Oxo-1,2-Dihydropyrimidine-5-Carboxylate has been extensively explored in recent years. Researchers have developed various methods to optimize its production, including one-pot synthesis strategies that enhance efficiency and reduce environmental impact. These advancements have made the compound more accessible for further studies in medicinal chemistry.

One of the most promising aspects of this compound is its potential as a building block for more complex molecules. Its structure allows for easy functionalization, enabling chemists to modify it for specific biological activities. For instance, recent studies have focused on incorporating this compound into drug candidates targeting various diseases, including cancer and neurodegenerative disorders.

In terms of biological activity, Methyl 2-Oxo-1,2-Dihydropyrimidine-5-Carboxylate has shown intriguing properties in vitro. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant effects, which could be harnessed for therapeutic purposes. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms.

The application of this compound extends beyond pharmacology. It has also been investigated for its role in agrochemicals and materials science. For example, researchers are exploring its potential as a precursor for herbicides or fungicides due to its structural similarity to naturally occurring compounds with pesticidal properties.

From an environmental standpoint, the synthesis and application of Methyl 2-Oxo-1,2-Dihydropyrimidine-5-Carboxylate have been scrutinized to ensure sustainability. Green chemistry principles are increasingly being integrated into its production processes, reducing waste and energy consumption while maintaining high yields.

In conclusion, Methyl 2-Oxo-1,2-Dihydropyrimidine-5-Carboxylate (CAS No. 50628-34-7) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features make it an attractive candidate for further research and development in drug discovery, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.